Ethyl 1-benzyl-3-(dibenzylcarbamoyl)-5-oxopyrrolidine-3-carboxylate

• CAS No.: 162686-37-5
• Molecular Formula: C29H30N2O4
• Molecular Weight: 470.6 g/mol
• IUPAC Name: ethyl 1-benzyl-3-(dibenzylcarbamoyl)-5-oxopyrrolidine-3-carboxylate
• InChI: InChI=1S/C29H30N2O4/c1-2-35-28(34)29(18-26(32)31(22-29)21-25-16-10-5-11-17-25)27(33)30(19-23-12-6-3-7-13-23)20-24-14-8-4-9-15-24/h3-17H,2,18-22H2,1H3
• InChI Key: WLCXFYNUSPRYBT-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1(CC(=O)N(C1)CC2=CC=CC=C2)C(=O)N(CC3=CC=CC=C3)CC4=CC=CC=C4
• Synonyms: ETHYL 1-BENZYL-3-(DIBENZYLCARBAMOYL)-5-OXOPYRROLIDINE-3-CARBOXYLATE

Description

Ethyl 1-benzyl-3-(dibenzylcarbamoyl)-5-oxopyrrolidine-3-carboxylate, also known as this compound, is a useful research compound. Its molecular formula is C29H30N2O4 and its molecular weight is 470.6 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of ethyl 1-benzyl-3-(benzylcarbamoyl)-5-oxopyrrolidine-3-carboxylate obtained in Preparative Example 1 (2) (20 g) in dimethylformamide (20 mI) was added to a mixture of 60% sodium hydride (2.5 g) and dimethylformamide (60 ml) under ice-cooling After the mixture was stirred at room temperature for 1.5 hours, benzyl bromide (9.7 g) was added under ice-cooling and the mixture was starred for 1 hour. The reaction mixture was poured into ice water and extracted with ethyl acetate. The extract was washed with water, dried, concentrated and purified by silica gel column chromatography to give 16.3 g of the object compound as white crystals, melting point 112°-115° C.